Cas no 1806822-49-0 (Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate
• CAS No: 1806822-49-0
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4917461
• Update Time: 2025-11-06

Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate
• Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate

• Inchi： 1S/C8H7F2NO4/c1-15-8(14)5-3(12)2-4(13)11-6(5)7(9)10/h2,7H,1H3,(H2,11,12,13)
• InChI Key： VRWJLKAIJFBFMP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(=CC(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6

Additional information on Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate

Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate (CAS No. 1806822-49-0): A Comprehensive Overview

Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate, identified by its CAS number 1806822-49-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a difluoromethyl group and hydroxyl substituents on a pyridine core imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

The molecular structure of Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate consists of a pyridine ring substituted with hydroxyl groups at the 4 and 6 positions and a difluoromethyl group at the 2 position. The carboxylate ester group at the 3-position enhances its solubility and stability, facilitating its use in various chemical reactions and biological assays. This structural configuration not only contributes to its pharmacological properties but also makes it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing fluoro substituents. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate leverages these properties, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate is its potential application in the development of anticancer agents. Recent studies have highlighted the role of pyridine derivatives in inhibiting key enzymes involved in tumor growth and progression. The hydroxyl groups and the difluoromethyl substituent in this compound can interact with biological targets in unique ways, potentially leading to the discovery of new chemotherapeutic strategies.

The synthesis of Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation.

Beyond its applications in oncology, Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate has shown promise in other therapeutic areas. For instance, its structural motif is reminiscent of natural products that exhibit antimicrobial and anti-inflammatory properties. Researchers are exploring how modifications to this scaffold can lead to compounds with enhanced efficacy against resistant strains of bacteria and reduced side effects compared to existing treatments.

The hydroxyl groups on the pyridine ring provide multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility makes Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate a valuable building block for drug discovery efforts. By incorporating this compound into libraries of molecules, researchers can screen for novel leads that may address unmet medical needs.

In conclusion, Methyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate (CAS No. 1806822-49-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.